Cas no 479669-27-7 (7H-Dibenzo[de,h]quinolin-7-one, 6-amino-5-methoxy-)

• Product Name: 7H-Dibenzo[de,h]quinolin-7-one, 6-amino-5-methoxy-
• CAS No: 479669-27-7
• MF: C₁₇H₁₂N₂O₂
• MW: 276.289383888245
• CID: 3999304
• PubChem ID: 11097799
• Update Time: 2025-04-22

7H-Dibenzo[de,h]quinolin-7-one, 6-amino-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 7H-Dibenzo[de,h]quinolin-7-one, 6-amino-5-methoxy-
• CHEMBL1651052
• Lakshminine
• 10-amino-11-methoxy-16-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(16),2,4,6,9(17),10,12,14-octaen-8-one
• 10-amino-11-methoxy-16-azatetracyclo(7.7.1.02,7.013,17)heptadeca-1(16),2,4,6,9(17),10,12,14-octaen-8-one
• 479669-27-7

• Inchi： 1S/C17H12N2O2/c1-21-12-8-9-6-7-19-16-10-4-2-3-5-11(10)17(20)14(13(9)16)15(12)18/h2-8H,18H2,1H3
• InChI Key： IHHZBGNIAYEFQG-UHFFFAOYSA-N
• SMILES： COC1C(N)=C2C3=C(C4C(C2=O)=CC=CC=4)N=CC=C3C=1

Computed Properties

• Exact Mass: 276.089877630Da
• Monoisotopic Mass: 276.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.365
• Topological Polar Surface Area: 65.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Isoaporphines Oxoisoaporphines
• Natural Products and Extracts Plant Extracts Plant based Sciadotenia toxifera